Cas no 69491-57-2 (4-(pyrimidin-2-yl)aniline)

• Product Name: 4-(pyrimidin-2-yl)aniline
• CAS No: 69491-57-2
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD09817490
• CID: 501778
• PubChem ID: 12456170
• Update Time: 2025-04-19

4-(pyrimidin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidin-2-ylaniline
• Benzenamine,4-(2-pyrimidinyl)-
• 4-Pyrimidin-2-yl-anilin
• 4-pyrimidin-2-ylphenylamine
• 4-(pyrimidin-2-yl)aniline
• AKOS012623474
• CS-0234722
• 4-(2-pyrimidinyl)aniline
• 69491-57-2
• DTXSID90499005
• SY333424
• FT-0729259
• 2-(4-Aminophenyl)pyrimidine
• SCHEMBL628626
• 2-(4-Aminophenyl)-1,3-diazine
• MFCD09817490
• p-aminophenylpyrimidine
• E87742
• MS-22417
• A1-43076
• EN300-146280
• 4-pyrimidin-2-ylaniline, AldrichCPR
• SB56884
• DB-074179

• MDL： MFCD09817490
• Inchi： 1S/C10H9N3/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h1-7H,11H2
• InChI Key： RUVNVJCKWOOLOH-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 171.08000
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.193
• Melting Point: 149-152.5
• Boiling Point: 255.387°C at 760 mmHg
• Flash Point: 131.948°C
• Refractive Index: 1.634
• PSA: 51.80000
• LogP: 2.30700

4-(pyrimidin-2-yl)aniline Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：